Cas no 1798687-79-2 (methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate)

• Product Name: methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate
• CAS No: 1798687-79-2
• MF: C₁₂H₁₀BrClN₂O₃
• MW: 345.576401233673
• CID: 6288084
• PubChem ID: 86785470
• Update Time: 2025-05-21

methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate
• EN300-6575938
• 1798687-79-2
• AKOS033482662
• methyl 2-[(3-bromo-2-chlorobenzoyl)-(cyanomethyl)amino]acetate
• Z1627745584

• Inchi： 1S/C12H10BrClN2O3/c1-19-10(17)7-16(6-5-15)12(18)8-3-2-4-9(13)11(8)14/h2-4H,6-7H2,1H3
• InChI Key： KILMKYRXLOIEAE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1Cl)C(N(CC#N)CC(=O)OC)=O

Computed Properties

• Exact Mass: 343.95633g/mol
• Monoisotopic Mass: 343.95633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate

Methyl 2-[1-(3-Bromo-2-Chlorophenyl)-N-(Cyanomethyl)Formamido]Acetate: A Comprehensive Overview

Methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate, identified by the CAS number 1798687-79-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a methyl group, a formamido moiety, and a substituted phenyl ring. The presence of bromine and chlorine substituents on the aromatic ring adds to its chemical diversity and potential reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The formamido group, in particular, has been shown to play a crucial role in modulating the pharmacokinetic properties of molecules. Researchers have demonstrated that the substitution pattern on the phenyl ring can significantly influence the compound's bioavailability and metabolic stability. For instance, the bromine and chlorine atoms in methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate contribute to its unique electronic properties, making it a promising candidate for various biological assays.

The synthesis of methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic techniques. The introduction of the bromine and chlorine substituents on the phenyl ring is typically achieved through electrophilic substitution reactions, while the formamido group is introduced via nucleophilic acylation. The methyl ester group at the end of the molecule serves as a protecting group during the synthesis and can be readily modified in subsequent steps to tailor the compound's properties.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These studies have provided valuable insights into its molecular structure and stability under various conditions. For example, high-resolution MS has confirmed the molecular formula of C₁₀H₉BrClN₂O₂, while ¹H NMR spectroscopy has revealed details about the spatial arrangement of the substituents on the phenyl ring.

In terms of applications, methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate has shown potential in several areas. In medicinal chemistry, it serves as a valuable intermediate in the synthesis of bioactive compounds with anti-inflammatory and anticancer properties. Additionally, its unique structure makes it an attractive candidate for use in agrochemicals, where it could potentially act as an herbicide or insecticide.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have been employed to predict its reactivity under different conditions, providing valuable guidance for experimental design. For instance, density functional theory (DFT) studies have revealed that the cyanomethyl group exerts an electron-withdrawing effect on the formamido moiety, thereby increasing its electrophilicity and reactivity toward nucleophilic attack.

Moreover, green chemistry principles are increasingly being applied to the synthesis and application of methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate. Researchers are exploring ways to minimize waste generation and improve energy efficiency during its production. For example, catalytic cross-coupling reactions are being investigated as more sustainable alternatives to traditional substitution methods.

In conclusion, methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate (CAS No. 1798687-79-2) is a versatile compound with significant potential in various fields of chemistry. Its complex structure, combined with recent advances in synthetic and computational techniques, positions it as a key player in future research endeavors aimed at developing novel bioactive agents and sustainable chemical processes.